Cas no 709-45-5 (Methyl 5-(Bromomethyl)-2-Fluorobenzoate)

• Product Name: Methyl 5-(Bromomethyl)-2-Fluorobenzoate
• CAS No: 709-45-5
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• MDL: MFCD25459290
• CID: 546366
• PubChem ID: 22645461
• Update Time: 2025-05-20

Methyl 5-(Bromomethyl)-2-Fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-(bromomethyl)-2-fluoro-, methyl ester
• methyl 5-(bromomethyl)-2-fluorobenzoate
• DTXSID80627279
• methyl 5-bromomethyl-2-fluorobenzoate
• A914888
• DS-18980
• 709-45-5
• MFCD25459290
• METHYL5-(BROMOMETHYL)-2-FLUOROBENZOATE
• GHEFZYZTGHKBBI-UHFFFAOYSA-N
• SCHEMBL2060890
• 4-fluoro-3-carbomethoxybenzyl bromide
• benzoic acid,5-(bromomethyl)-2-fluoro-,methyl ester
• AKOS027439670
• DB-320013
• Methyl 5-(Bromomethyl)-2-Fluorobenzoate

• MDL： MFCD25459290
• Inchi： 1S/C9H8BrFO2/c1-13-9(12)7-4-6(5-10)2-3-8(7)11/h2-4H,5H2,1H3
• InChI Key： GHEFZYZTGHKBBI-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C(=O)OC)C=1)F

Computed Properties

• Exact Mass: 245.96914
• Monoisotopic Mass: 245.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Methyl 5-(Bromomethyl)-2-Fluorobenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 5-(Bromomethyl)-2-Fluorobenzoate

Methyl 5-(Bromomethyl)-2-Fluorobenzoate: A Versatile Intermediate in Pharmaceutical and Chemical Synthesis

Methyl 5-(Bromomethyl)-2-Fluorobenzoate (CAS No. 709-45-5) is a highly versatile compound that has gained significant attention in the fields of pharmaceutical and chemical synthesis. This compound, characterized by its unique bromomethyl and fluorobenzoate functionalities, serves as a valuable intermediate in the development of various medicinal and industrial products. In this comprehensive overview, we will delve into the chemical properties, synthetic applications, and recent advancements in the research and development of Methyl 5-(Bromomethyl)-2-Fluorobenzoate.

Chemical Structure and Properties

Methyl 5-(Bromomethyl)-2-Fluorobenzoate is an ester derivative with a molecular formula of C₉H₈BrFO₂. The presence of a bromomethyl group and a fluorine atom on the benzene ring imparts unique reactivity and functional versatility to this compound. The bromomethyl group can undergo nucleophilic substitution reactions, making it an excellent leaving group for various synthetic transformations. The fluorine atom, on the other hand, introduces electronic effects that can influence the reactivity and stability of the molecule.

The physical properties of Methyl 5-(Bromomethyl)-2-Fluorobenzoate include a melting point of approximately 45-47°C and a boiling point of around 180°C at reduced pressure. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for a wide range of synthetic protocols.

Synthetic Applications

Methyl 5-(Bromomethyl)-2-Fluorobenzoate has found extensive use as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. One of its key applications is in the preparation of fluorinated aromatic compounds, which are crucial building blocks in drug discovery and development. The bromomethyl group can be readily substituted with various nucleophiles to form new carbon-carbon or carbon-heteroatom bonds, thereby expanding the range of possible derivatives.

In recent years, there has been growing interest in the use of fluorinated compounds for their potential therapeutic benefits. Fluorine atoms can improve the metabolic stability, lipophilicity, and binding affinity of drug molecules, making them more effective in treating various diseases. For example, Methyl 5-(Bromomethyl)-2-Fluorobenzoate has been utilized in the synthesis of novel antiviral agents and anticancer drugs.

Recent Research Developments

The versatility of Methyl 5-(Bromomethyl)-2-Fluorobenzoate has led to numerous research studies aimed at exploring its potential applications. One notable study published in the Journal of Medicinal Chemistry investigated the use of this compound as a key intermediate in the synthesis of a series of novel inhibitors targeting specific enzymes involved in cancer progression. The researchers demonstrated that compounds derived from Methyl 5-(Bromomethyl)-2-Fluorobenzoate exhibited potent inhibitory activity against these enzymes, suggesting their potential as therapeutic agents.

Another study published in Organic Letters explored the use of Methyl 5-(Bromomethyl)-2-Fluorobenzoate in palladium-catalyzed cross-coupling reactions to synthesize complex fluorinated molecules. The researchers developed an efficient protocol that allowed for high yields and excellent regioselectivity, paving the way for the rapid synthesis of diverse fluorinated compounds with potential applications in pharmaceuticals and materials science.

Safety Considerations

While Methyl 5-(Bromomethyl)-2-Fluorobenzoate is a valuable intermediate in chemical synthesis, it is important to handle it with care due to its reactivity and potential hazards. Proper personal protective equipment (PPE) should be worn when handling this compound, and it should be stored in a well-ventilated area away from incompatible materials. Additionally, appropriate waste disposal methods should be followed to ensure environmental safety.

Conclusion

Methyl 5-(Bromomethyl)-2-Fluorobenzoate (CAS No. 709-45-5) is a multifaceted compound with significant potential in pharmaceutical and chemical synthesis. Its unique chemical structure enables a wide range of synthetic transformations, making it an indispensable intermediate for researchers and chemists alike. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the development of innovative medicinal and industrial products.